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Compound of Interest

Compound Name: Tos-PEG22-Tos

Cat. No.: B1494357 Get Quote

An In-depth Examination of the Structure, Synthesis, and Reactivity of a Versatile Polyethylene

Glycol Linker for Bioconjugation and Drug Delivery.

Introduction
Tos-PEG22-Tos is a homobifunctional polyethylene glycol (PEG) linker that has garnered

significant interest in the fields of bioconjugation, drug delivery, and materials science. Its

structure, characterized by a central hydrophilic chain of 22 ethylene glycol units capped at

both ends by tosyl groups, imparts a unique combination of properties. The PEG backbone

enhances aqueous solubility and can reduce the immunogenicity of conjugated molecules,

while the terminal tosyl groups serve as highly reactive sites for nucleophilic substitution. This

guide provides a comprehensive overview of the structure, properties, and synthetic

methodology of Tos-PEG22-Tos, along with its reactivity profile, to support its application in

research and development.

Core Structure and Properties
Tos-PEG22-Tos, systematically named O,O'-Bis(p-toluenesulfonyl)polyethylene glycol, is a

linear polymer. The central component is a polyethylene glycol chain composed of 22 repeating

ethylene glycol units (-CH₂CH₂O-). This PEG chain is flanked on both termini by tosyl (p-

toluenesulfonyl) groups. The tosyl group is an excellent leaving group, making the terminal

positions of the PEG chain susceptible to nucleophilic attack. This reactivity is the basis for its

utility as a chemical linker.
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Quantitative Data
A summary of the key quantitative data for Tos-PEG22-Tos is presented in Table 1. This

information is crucial for experimental design, including stoichiometry calculations and

analytical characterization.

Property Value Source

Molecular Formula C₅₆H₉₈O₂₆S₂ [1]

Molecular Weight ~1251.5 g/mol [2][3]

Purity ≥95% [3][4]

Appearance White to off-white solid Generic

Solubility

Soluble in water, aqueous

buffers, chloroform,

dichloromethane, DMF, DMSO.

Less soluble in alcohols and

toluene. Insoluble in ether.

Table 1: Quantitative Properties of Tos-PEG22-Tos

Synthesis of Tos-PEG22-Tos
The synthesis of Tos-PEG22-Tos is typically achieved through the tosylation of polyethylene

glycol with 22 ethylene glycol units (PEG22). While a specific, detailed protocol for the

synthesis of Tos-PEG22-Tos is not readily available in the public domain, a representative

experimental protocol can be derived from established methods for the tosylation of

polyethylene glycols.

Representative Experimental Protocol: Tosylation of
Polyethylene Glycol
This protocol is based on the general tosylation of polyethylene glycol and should be optimized

for the specific synthesis of Tos-PEG22-Tos.

Materials:
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Polyethylene glycol (average Mn ~1000 g/mol , corresponding to approximately 22 ethylene

glycol units)

p-Toluenesulfonyl chloride (TsCl)

Pyridine or triethylamine (TEA)

Dichloromethane (DCM), anhydrous

Diethyl ether

Sodium bicarbonate (NaHCO₃), saturated solution

Magnesium sulfate (MgSO₄), anhydrous

Stir plate and magnetic stir bar

Round-bottom flask

Separatory funnel

Rotary evaporator

Procedure:

Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve polyethylene glycol (1 equivalent) in anhydrous dichloromethane.

Addition of Base: Add pyridine or triethylamine (2.2 equivalents) to the solution and stir until

fully dissolved. The base acts as a scavenger for the HCl generated during the reaction.

Tosylation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of p-

toluenesulfonyl chloride (2.2 equivalents) in anhydrous dichloromethane to the reaction

mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Workup:

Quench the reaction by adding a saturated solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by precipitation from a minimal amount of

dichloromethane by the addition of cold diethyl ether. The precipitated product is then

collected by filtration and dried under vacuum.

Characterization: The final product should be characterized by ¹H NMR and ¹³C NMR

spectroscopy to confirm the presence of the tosyl groups and the PEG backbone, and by mass

spectrometry to verify the molecular weight.

Reactivity and Applications
The utility of Tos-PEG22-Tos as a crosslinking agent stems from the high reactivity of the

terminal tosyl groups towards nucleophiles. The tosylate is a good leaving group, and the

terminal carbon atoms of the PEG chain are therefore electrophilic.

Nucleophilic Substitution Reaction
Tos-PEG22-Tos readily undergoes Sₙ2 reactions with a variety of nucleophiles, including

amines, thiols, and azides. This allows for the covalent attachment of the PEG linker to

biomolecules, surfaces, or nanoparticles.
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Caption: Nucleophilic substitution reaction of Tos-PEG22-Tos.

Applications in Bioconjugation
The bifunctional nature of Tos-PEG22-Tos makes it an ideal crosslinker for conjugating two

molecules. For example, it can be used to link a targeting ligand (e.g., an antibody or peptide)

to a therapeutic agent (e.g., a small molecule drug or a protein). The PEG spacer enhances the

solubility and stability of the resulting conjugate while providing a flexible linker between the

two entities.

Visualization of the Core Structure
A 2D representation of the Tos-PEG22-Tos structure is provided below to illustrate the

arrangement of the tosyl groups and the polyethylene glycol chain.

Tos-PEG22-Tos Structure

Tos- (-O-CH₂-CH₂-)₂₂ -Tos

Click to download full resolution via product page
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Caption: Simplified 2D structure of Tos-PEG22-Tos.

Conclusion
Tos-PEG22-Tos is a valuable and versatile tool for researchers in chemistry, biology, and

medicine. Its well-defined structure, characterized by a hydrophilic PEG spacer and reactive

tosyl end groups, allows for the efficient crosslinking and modification of a wide range of

molecules. The information provided in this technical guide serves as a foundational resource

for the effective application of Tos-PEG22-Tos in the development of novel bioconjugates, drug

delivery systems, and advanced materials. Further optimization of synthetic protocols and

exploration of its reactivity with diverse nucleophiles will continue to expand its utility in

innovative scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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